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Compound of Interest

Compound Name: Basic violet 14

Cat. No.: B147767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Basic Violet 14, also known as Basic

Fuchsin or Rosaniline, a triarylmethane dye with significant applications in biological and

industrial settings. This document details its chemical and physical properties, synthesis, and

established experimental protocols for its use in research.

Core Properties and Identification
Basic Violet 14 is a cationic dye recognized for its vibrant magenta color. It is a mixture of

rosaniline, pararosaniline, and new fuchsin. Its ability to act as a potent staining agent is rooted

in its chemical structure and basic nature, allowing it to form strong electrostatic bonds with

acidic components in cells and tissues.

Table 1: Chemical and Physical Properties of Basic Violet 14[1][2][3][4][5]
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Property Value

CAS Number 632-99-5

Molecular Formula C₂₀H₂₀ClN₃

Molecular Weight 337.85 g/mol

Appearance
Yellow-green flashing crystals or sand-like

powder[1]

Solubility
Soluble in water (red-purple), and ethanol (red).

Insoluble in ether.[1]

λmax (in Ethanol) 543 nm

Melting Point Decomposes above 200 °C

Chemical Class Triarylmethane Dye

Synthesis of Basic Violet 14
The industrial synthesis of Basic Violet 14 has historically involved two primary methods: the

"nitrate phenyl method" and the "arsenic method".[1][2]

Nitrate Phenyl Method: This process involves the oxidative condensation of a mixture of

aniline, o-toluidine, and p-toluidine with nitrobenzene in the presence of iron and zinc

chloride as catalysts.[2][6]

Arsenic Method: A historically significant but now less common method due to toxicity

concerns, this involves heating the same aniline derivatives with arsenic acid.[1][2][6]

Modern synthesis approaches aim to improve yield and reduce the use of toxic reagents.
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A simplified diagram of the synthesis of Basic Violet 14.

Mechanism of Action in Biological Staining
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Basic Violet 14 is a cationic (basic) dye, meaning it carries a positive charge. In biological

tissues, acidic components such as nucleic acids (DNA and RNA) in the nucleus and certain

proteins in the cytoplasm are negatively charged. The primary mechanism of staining is the

electrostatic attraction between the positively charged dye molecules and these negatively

charged cellular components.[3] This strong ionic interaction results in the vibrant staining of

these structures, making them readily visible under a microscope.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b147767?utm_src=pdf-body
https://www.chembk.com/en/chem/Basic%20Violet%2014
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Basic Violet 14
(Cationic Dye, Positively Charged)
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Start: Heat-fixed Smear

1. Flood with Carbol-Fuchsin
(Basic Violet 14)

2. Gently heat to steaming
(5 minutes)

3. Cool and wash with water

4. Decolorize with Acid-Alcohol

5. Wash with water

6. Counterstain with Methylene Blue

7. Rinse and air dry

End: Microscopic Examination

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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